1-(5-Thiazolyl)piperazine

• Molecular Formula: C7H11N3S
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 5-piperazin-1-yl-1,3-thiazole
• InChI: InChI=1S/C7H11N3S/c1-3-10(4-2-8-1)7-5-9-6-11-7/h5-6,8H,1-4H2
• InChI Key: VEXTWFPILXXIPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CN=CS2

Description

1-(5-Thiazolyl)piperazine is a heterocyclic compound that features both a thiazole ring and a piperazine ring Thiazole is a five-membered ring containing sulfur and nitrogen atoms, while piperazine is a six-membered ring with two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(5-Thiazolyl)piperazine can be synthesized through several methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts. For example, the reaction between protected 1,2-diamines and 2-bromoethyldiphenylsulfonium triflate under basic conditions can yield the desired piperazine derivative . Another method involves the nucleophilic substitution and cyclization of starting materials such as 3-oxy-dithiomethyl butyrate, piperazine, and phenylhydrazine under acid catalysis .

Industrial Production Methods: Industrial production of this compound typically involves scalable and efficient synthetic routes that avoid the use of highly toxic or expensive reagents. The reaction steps are designed to be short, safe, and suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions: 1-(5-Thiazolyl)piperazine undergoes various chemical reactions, including:

Oxidation: The thiazole ring can participate in oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction of the thiazole ring can yield dihydrothiazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the carbon atoms of the thiazole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under appropriate conditions.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazole derivatives, and various substituted thiazole compounds .

Scientific Research Applications

1-(5-Thiazolyl)piperazine has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial, antifungal, and antiviral activities, making it useful in biological studies.

Industry: The compound is used in the production of dyes, biocides, and chemical reaction accelerators.